![molecular formula C12H18ClN3O2 B6242830 2-chloro-N-[4-(3-ethyl-1,2,4-oxadiazol-5-yl)cyclohexyl]acetamide CAS No. 2411241-09-1](/img/no-structure.png)
2-chloro-N-[4-(3-ethyl-1,2,4-oxadiazol-5-yl)cyclohexyl]acetamide
Overview
Description
2-Chloro-N-[4-(3-ethyl-1,2,4-oxadiazol-5-yl)cyclohexyl]acetamide, also known as 2-Cl-N-CEC, is a chemical compound that has recently become of great interest to researchers due to its potential applications in a variety of areas. This compound has been found to have unique properties that make it a useful tool for scientific research, and it has been used to study a range of biological processes.
Scientific Research Applications
2-chloro-N-[4-(3-ethyl-1,2,4-oxadiazol-5-yl)cyclohexyl]acetamide has been used in a variety of scientific research applications, including the study of enzyme-inhibitor interactions, the study of the effects of drugs on the nervous system, and the study of the effects of drugs on cancer cells. It has also been used to study the effects of drugs on the cardiovascular system and to study the effects of drugs on the immune system.
Mechanism of Action
2-chloro-N-[4-(3-ethyl-1,2,4-oxadiazol-5-yl)cyclohexyl]acetamide acts as an inhibitor of enzymes, which means that it binds to an enzyme and prevents it from performing its normal function. In addition, it can also act as an agonist, which means that it can activate certain receptors in the body, such as those found in the nervous system or in cancer cells.
Biochemical and Physiological Effects
2-chloro-N-[4-(3-ethyl-1,2,4-oxadiazol-5-yl)cyclohexyl]acetamide has been found to have a number of biochemical and physiological effects. In particular, it has been found to inhibit the activity of certain enzymes, which can lead to a decrease in the production of certain proteins. Additionally, it has been found to activate certain receptors in the body, which can lead to an increase in the activity of certain hormones or neurotransmitters.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-chloro-N-[4-(3-ethyl-1,2,4-oxadiazol-5-yl)cyclohexyl]acetamide for lab experiments is that it is relatively easy to synthesize and is relatively inexpensive. Additionally, it is non-toxic and has been found to be relatively stable in aqueous solutions. However, one of the main limitations of using 2-chloro-N-[4-(3-ethyl-1,2,4-oxadiazol-5-yl)cyclohexyl]acetamide for lab experiments is that it is not very soluble in water, which can limit its use in certain applications.
Future Directions
There are a number of potential future directions for research involving 2-chloro-N-[4-(3-ethyl-1,2,4-oxadiazol-5-yl)cyclohexyl]acetamide. For example, further research could be conducted to explore the effects of 2-chloro-N-[4-(3-ethyl-1,2,4-oxadiazol-5-yl)cyclohexyl]acetamide on different types of cells, such as cancer cells or immune cells. Additionally, further research could be conducted to explore the effects of 2-chloro-N-[4-(3-ethyl-1,2,4-oxadiazol-5-yl)cyclohexyl]acetamide on different types of enzymes, such as those involved in the production of proteins or those involved in the metabolism of drugs. Finally, further research could be conducted to explore the potential applications of 2-chloro-N-[4-(3-ethyl-1,2,4-oxadiazol-5-yl)cyclohexyl]acetamide in drug development, such as the development of novel drugs or the development of drugs with improved efficacy.
Synthesis Methods
2-chloro-N-[4-(3-ethyl-1,2,4-oxadiazol-5-yl)cyclohexyl]acetamide can be synthesized using a three-step process. The first step involves the reaction of 3-ethyl-1,2,4-oxadiazol-5-yl chloride with cyclohexylacetamide in the presence of a base, such as sodium hydroxide, to form the intermediate product. The second step involves the reaction of this intermediate product with 2-chloroacetamide in the presence of a base, such as potassium carbonate, to form the final product. The third step involves the purification of the final product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-N-[4-(3-ethyl-1,2,4-oxadiazol-5-yl)cyclohexyl]acetamide involves the reaction of 3-ethyl-1,2,4-oxadiazole-5-carboxylic acid with cyclohexylamine to form N-[4-(3-ethyl-1,2,4-oxadiazol-5-yl)cyclohexyl]carboxamide, which is then chlorinated with thionyl chloride to form 2-chloro-N-[4-(3-ethyl-1,2,4-oxadiazol-5-yl)cyclohexyl]acetamide.", "Starting Materials": [ "3-ethyl-1,2,4-oxadiazole-5-carboxylic acid", "cyclohexylamine", "thionyl chloride", "acetic anhydride", "triethylamine", "dichloromethane", "diethyl ether", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ "Step 1: Dissolve 3-ethyl-1,2,4-oxadiazole-5-carboxylic acid (1.0 equiv) and cyclohexylamine (1.2 equiv) in dichloromethane and add triethylamine (1.2 equiv). Stir the mixture at room temperature for 2 hours.", "Step 2: Add thionyl chloride (1.2 equiv) dropwise to the reaction mixture and stir for an additional 2 hours.", "Step 3: Quench the reaction by adding a saturated solution of sodium bicarbonate and stir for 10 minutes.", "Step 4: Extract the organic layer with dichloromethane and wash with water and brine.", "Step 5: Dry the organic layer over sodium sulfate and evaporate the solvent to obtain N-[4-(3-ethyl-1,2,4-oxadiazol-5-yl)cyclohexyl]carboxamide.", "Step 6: Dissolve N-[4-(3-ethyl-1,2,4-oxadiazol-5-yl)cyclohexyl]carboxamide in acetic anhydride and add triethylamine. Stir the mixture at room temperature for 2 hours.", "Step 7: Quench the reaction by adding water and extract the organic layer with dichloromethane.", "Step 8: Wash the organic layer with water and brine, dry over sodium sulfate, and evaporate the solvent to obtain 2-chloro-N-[4-(3-ethyl-1,2,4-oxadiazol-5-yl)cyclohexyl]acetamide." ] } | |
CAS RN |
2411241-09-1 |
Product Name |
2-chloro-N-[4-(3-ethyl-1,2,4-oxadiazol-5-yl)cyclohexyl]acetamide |
Molecular Formula |
C12H18ClN3O2 |
Molecular Weight |
271.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
